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For Researchers, Scientists, and Drug Development Professionals

Introduction
Difluoromethanesulfonyl chloride (CAS No. 1512-30-7), a specialized fluorinated compound,

is a versatile reagent in modern chemical synthesis.[1] With the molecular formula

CHClF2O2S, it plays a crucial role as a reactant in the synthesis of various compounds,

including ketoconazole sulfonamide analogs with antifungal properties.[2][3] Its unique

structure, incorporating fluorine, chlorine, and sulfur, makes it a valuable building block in the

pharmaceutical and material science industries.[1] This guide provides an in-depth overview of

its core physical properties, compiled from various sources to assist researchers and drug

development professionals in its effective application and handling.

Chemical Structure
The molecular structure of difluoromethanesulfonyl chloride is fundamental to

understanding its reactivity and physical characteristics.

Caption: 2D chemical structure of difluoromethanesulfonyl chloride.
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The following table summarizes the key physical properties of difluoromethanesulfonyl
chloride, providing a consolidated reference for laboratory and industrial applications.

Property Value Notes

Molecular Formula CHClF2O2S [1][3][4][5][6][7][8][9][10]

Molecular Weight 150.53 g/mol [1][5][8][9]

Appearance
Clear, almost colorless to light

yellow liquid
[2][9][11]

Boiling Point 84.7 °C at 760 mmHg [1][4][6][7]

95-99 °C [2][3][5]

Density 1.696 g/cm³ [1][2][3][4][5][6][7]

1.5 to 1.7 g/ml [11]

Flash Point 5 °C [1][2][3][4][5][6][7]

Vapor Pressure 79.9 mmHg at 25°C [1][5][6][7]

Refractive Index 1.379 [1][5][6][7]

Solubility

Sparingly soluble in

Chloroform, slightly soluble in

Ethyl Acetate.

[2][3][9]

Stability Extremely moisture sensitive. [2][3][9]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of

difluoromethanesulfonyl chloride are not readily available in the public domain. However,

standard methodologies for determining these properties for liquid chemicals are well-

established and would be applicable. These include:

Boiling Point: Determined by distillation at atmospheric pressure (e.g., using ASTM D1078)

or under reduced pressure, with the temperature of the vapor-liquid equilibrium being

recorded.
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Density: Measured using a pycnometer, hydrometer, or a digital density meter at a specified

temperature.

Flash Point: Typically determined using a closed-cup method (e.g., Pensky-Martens or

Cleveland open-cup) where the liquid is heated and the temperature at which the vapors

ignite with a small flame is recorded.

Vapor Pressure: Can be measured using a static or dynamic method, such as an

isoteniscope or by the boiling-point method at different pressures.

Refractive Index: Measured using a refractometer, typically an Abbé refractometer, at a

specified temperature and wavelength (usually the sodium D-line).

Safety and Handling
Difluoromethanesulfonyl chloride is a reactive and hazardous compound that requires

careful handling.[1] It is classified as a flammable liquid and is corrosive, causing severe skin

burns and eye damage.[8][9] Due to its low flash point and high vapor pressure, it is volatile

and should be handled in a well-ventilated area, preferably a fume hood.[1] Appropriate

personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab

coat, should be worn at all times. It is extremely sensitive to moisture and should be stored in a

tightly sealed container in a cool, dry place.[2][3][9]

Applications in Research and Development
Difluoromethanesulfonyl chloride serves as a key intermediate in the synthesis of novel

compounds, particularly in the pharmaceutical industry.[1][12] Its ability to introduce the

difluoromethylsulfonyl group into molecules can enhance their biological activity and metabolic

stability.[12] This makes it a valuable tool for medicinal chemists in the design and synthesis of

new drug candidates.[1] Beyond pharmaceuticals, it is also utilized in the development of

advanced materials and agrochemicals.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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